3-[(4-Bromophenyl)sulfanyl]-1-(4-methylphenyl)-1-propanone

• IUPAC Name: 3-(4-bromophenyl)sulfanyl-1-(4-methylphenyl)propan-1-one
• InChI: InChI=1S/C16H15BrOS/c1-12-2-4-13(5-3-12)16(18)10-11-19-15-8-6-14(17)7-9-15/h2-9H,10-11H2,1H3
• InChI Key: HANTXTKWNNDHPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CCSC2=CC=C(C=C2)Br
• Molecular Formula: C16H15BrOS
• Molecular Weight: 335.3 g/mol
• CAS RN: 477334-22-8

Description

This compound is a type of organic molecule that contains a bromophenyl group, a methylphenyl group, and a propanone group. It’s likely to be used in early discovery research as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular formula of this compound is C16H15BrOS. It contains a bromophenyl group, a methylphenyl group, and a propanone group.

Physical And Chemical Properties Analysis

This compound is a solid. Its exact physical and chemical properties such as melting point, boiling point, solubility, etc., are not available.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Antileukotrienic Agents : The synthesis of 2E-2-methyl-3-(4-{[4-(quinolin-2-ylmethoxy)phenyl]sulfanyl}phenyl) prop-2-enoic acid and its potential as an antileukotrienic drug demonstrates the relevance of sulfur-containing compounds in developing therapeutic agents. This study showcases the use of specific catalysts and conditions to achieve the desired molecular structures, indicating the importance of such compounds in medicinal chemistry (Jampílek et al., 2004).

Material Science and Optical Properties

• Nonlinear Optical Properties : A study on the third-order nonlinear optical properties of chalcone derivatives, including (2E)-1-(4-bromophenyl)-3-[4(methylsulfanyl)phenyl]prop-2-en-1-one, reveals the potential of sulfur-containing compounds in optical applications. These materials show promising nonlinear refractive indices and absorption coefficients, suggesting their suitability for nonlinear optical (NLO) applications (D'Silva et al., 2012).

Organic Synthesis and Catalysis

• Catalysis for Synthesis : The use of sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester as a recyclable catalyst for condensation reactions highlights the utility of sulfur-containing catalysts in organic synthesis. This study demonstrates the effective catalysis of key reactions, contributing to the synthesis of biologically active molecules with high efficiency and sustainability (Tayebi et al., 2011).

Antimicrobial Applications

• Antimicrobial Agents : Research on the synthesis of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety for use as antimicrobial agents emphasizes the significance of sulfur-containing compounds in addressing microbial resistance. These compounds' in vitro antibacterial and antifungal activities underline their potential in developing new antimicrobial therapies (Darwish et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not known as it might not have been studied yet.

Safety and Hazards

This compound might be harmful if swallowed, inhaled, or in contact with skin. It’s recommended to use personal protective equipment and handle it in a well-ventilated area.

Future Directions

As this compound is likely used in early discovery research, it might be studied for its potential applications in various fields such as medicinal chemistry, materials science, etc.